Cas no 1152623-73-8 (5-Chloro-4-chloromethyl-1-methyl-3-trifluoromethyl-1H-pyrazole)

• Product Name: 5-Chloro-4-chloromethyl-1-methyl-3-trifluoromethyl-1H-pyrazole
• CAS No: 1152623-73-8
• MF: C₆H₅Cl₂F₃N₂
• MW: 233.018509626389
• MDL: MFCD11105013
• CID: 4572965
• PubChem ID: 43156578
• Update Time: 2025-09-27

5-Chloro-4-chloromethyl-1-methyl-3-trifluoromethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-chloromethyl-1-methyl-3-trifluoromethyl-1H-pyrazole
• 1H-Pyrazole, 5-chloro-4-(chloromethyl)-1-methyl-3-(trifluoromethyl)-

• MDL： MFCD11105013
• Inchi： 1S/C6H5Cl2F3N2/c1-13-5(8)3(2-7)4(12-13)6(9,10)11/h2H2,1H3
• InChI Key： YCZXEKXZNMMTDA-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(CCl)C(C(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-Chloro-4-chloromethyl-1-methyl-3-trifluoromethyl-1H-pyrazole

Comprehensive Overview of 5-Chloro-4-chloromethyl-1-methyl-3-trifluoromethyl-1H-pyrazole (CAS No. 1152623-73-8)

The compound 5-Chloro-4-chloromethyl-1-methyl-3-trifluoromethyl-1H-pyrazole (CAS No. 1152623-73-8) is a highly specialized pyrazole derivative with significant applications in modern agrochemical and pharmaceutical research. Its unique molecular structure, featuring chloro and trifluoromethyl functional groups, makes it a valuable intermediate for synthesizing advanced crop protection agents and bioactive molecules. This article delves into its properties, synthesis, and relevance in addressing contemporary challenges like sustainable agriculture and drug discovery.

In recent years, the demand for efficient agrochemicals has surged due to global concerns about food security and climate-resilient crops. 5-Chloro-4-chloromethyl-1-methyl-3-trifluoromethyl-1H-pyrazole has emerged as a key building block for next-generation pesticides, particularly those targeting resistant pests. Its halogenated pyrazole core enhances binding affinity to biological targets, a feature widely explored in AI-driven molecular design platforms. Researchers frequently search for terms like "pyrazole-based fungicides" or "trifluoromethyl in drug design," reflecting its interdisciplinary importance.

The synthesis of this compound involves multi-step halogenation and ring functionalization, often optimized for green chemistry principles to reduce environmental impact. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for regulatory compliance in agrochemical formulations. Notably, its logP value and metabolic stability data are frequently cited in QSAR studies, aligning with industry trends toward predictive modeling.

Beyond agrochemistry, CAS 1152623-73-8 garners attention in medicinal chemistry for its potential to modulate enzyme inhibition. The trifluoromethyl group’s electron-withdrawing properties are leveraged in designing kinase inhibitors, a hot topic in cancer research. Patent databases reveal its use in proprietary drug candidates, with search queries like "pyrazole anticancer agents" gaining traction. Its compatibility with click chemistry further expands utility in bioconjugation applications.

From an industrial perspective, scalability and cost-effective synthesis of 5-Chloro-4-chloromethyl-1-methyl-3-trifluoromethyl-1H-pyrazole are frequently discussed in process chemistry forums. Innovations such as continuous flow reactors and catalytic chlorination methods aim to address these needs. Environmental regulations like REACH and EPA guidelines underscore the importance of waste minimization, driving R&D toward atom-efficient routes.

In summary, CAS 1152623-73-8 exemplifies the convergence of structural versatility and functional efficacy in modern chemistry. Its dual role in crop science and therapeutic development positions it as a compound of enduring interest, particularly in contexts like precision agriculture and targeted therapy. As high-throughput screening and computational chemistry evolve, this pyrazole derivative will likely remain a focal point for innovation.